3-(1-methylcyclopropyl)propanal
Overview
Description
3-(1-methylcyclopropyl)propanal is a chemical compound with the CAS Number: 120077-81-8 . It has a molecular weight of 112.17 . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The InChI code for this compound is 1S/C7H12O/c1-7(4-5-7)3-2-6-8/h6H,2-5H2,1H3 . This indicates that the compound has a cyclopropyl group attached to a propanal group, with a methyl group attached to one of the carbons in the cyclopropyl ring.Relevant Papers The retrieved data did not include specific papers related to this compound . For a thorough literature review, databases such as PubMed, Web of Science, or Google Scholar could be consulted.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(1-methylcyclopropyl)propanal involves the reaction of a cyclopropylcarbinol with a propanal derivative.", "Starting Materials": [ "1-methylcyclopropanemethanol", "propanal", "acid catalyst" ], "Reaction": [ "1. Add 1-methylcyclopropanemethanol and propanal to a reaction flask.", "2. Add an acid catalyst to the reaction flask.", "3. Heat the reaction mixture to reflux.", "4. Allow the reaction to proceed for several hours.", "5. Cool the reaction mixture and extract the product with a suitable solvent.", "6. Purify the product by distillation or chromatography." ] } | |
CAS RN |
120077-81-8 |
Molecular Formula |
C7H12O |
Molecular Weight |
112.2 |
Purity |
95 |
Origin of Product |
United States |
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